Cas no 1187165-37-2 (4-(3,4-Dichlorobenzoyl)-2-methylpyridine)

• Product Name: 4-(3,4-Dichlorobenzoyl)-2-methylpyridine
• CAS No: 1187165-37-2
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• CID: 4684453
• Update Time: 2025-05-25

4-(3,4-Dichlorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorobenzoyl)-2-methylpyridine
• (3,4-Dichlorophenyl)(2-methylpyridin-4-yl)methanone
• BC4716048

• Inchi： 1S/C13H9Cl2NO/c1-8-6-10(4-5-16-8)13(17)9-2-3-11(14)12(15)7-9/h2-7H,1H3
• InChI Key： WKTAYVUBRPWXHS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CN=C(C)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 30

Additional information on 4-(3,4-Dichlorobenzoyl)-2-methylpyridine

Introduction to 4-(3,4-Dichlorobenzoyl)-2-methylpyridine (CAS No: 1187165-37-2)

4-(3,4-Dichlorobenzoyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1187165-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, characterized by its complex molecular structure and versatile reactivity. The presence of both chloro substituents on the benzoyl group and a methyl group on the pyridine ring contributes to its unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular formula of 4-(3,4-Dichlorobenzoyl)-2-methylpyridine is C₁₁H₉Cl₂O₂, reflecting its composition of carbon, hydrogen, chlorine, and oxygen atoms. The structural arrangement of these elements imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their ability to modulate various enzymatic and receptor systems.

One of the most compelling aspects of 4-(3,4-Dichlorobenzoyl)-2-methylpyridine is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with therapeutic applications. For instance, the benzoyl moiety can be further functionalized through condensation reactions with various heterocycles, while the pyridine ring serves as a scaffold for interaction with biological macromolecules. This flexibility has made it a cornerstone in medicinal chemistry efforts aimed at discovering new drugs.

Recent studies have highlighted the importance of chlorinated aromatic compounds in drug development. The chloro substituents in 4-(3,4-Dichlorobenzoyl)-2-methylpyridine not only enhance the lipophilicity of the molecule but also provide sites for further chemical modifications. These modifications can fine-tune the pharmacokinetic properties of derived compounds, improving their bioavailability and target specificity. Moreover, the electron-withdrawing nature of the chloro groups can influence the electronic distribution across the molecule, affecting its binding affinity to biological targets.

In the realm of academic research, 4-(3,4-Dichlorobenzoyl)-2-methylpyridine has been employed in several innovative synthetic strategies. For example, it has been used as an intermediate in the preparation of chiral auxiliaries for asymmetric synthesis, where its rigid structure aids in maintaining stereochemical integrity during catalytic reactions. Additionally, its compatibility with transition metal-catalyzed cross-coupling reactions has opened avenues for constructing more intricate molecular architectures.

The compound's relevance extends beyond synthetic applications; it has also been investigated for its potential biological activities. Preliminary studies suggest that derivatives of 4-(3,4-Dichlorobenzoyl)-2-methylpyridine may exhibit properties such as anti-inflammatory and antimicrobial effects. These findings are particularly intriguing given the increasing demand for alternative therapeutic agents with novel mechanisms of action. Further research is warranted to elucidate the exact pharmacological profile of these derivatives and explore their clinical potential.

The synthesis of 4-(3,4-Dichlorobenzoyl)-2-methylpyridine itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advancements in catalytic methods have enabled more efficient production methods, reducing both reaction times and environmental impact. These improvements are crucial for scaling up production while adhering to sustainable chemistry principles.

From an industrial perspective, 4-(3,4-Dichlorobenzoyl)-2-methylpyridine serves as a valuable asset in pharmaceutical libraries used for high-throughput screening (HTS) programs. Its structural diversity allows researchers to screen large collections of compounds efficiently, identifying those with promising biological activity. Such libraries are instrumental in accelerating drug discovery pipelines by rapidly narrowing down candidates for further investigation.

The future prospects for 4-(3,4-Dichlorobenzoyl)-2-methylpyridine are promising, with ongoing research aiming to uncover new applications and optimize its synthesis. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to predict the behavior of this compound and its derivatives before experimental validation. This approach not only saves time but also reduces costs associated with traditional trial-and-error experimentation.

In conclusion, 4-(3,4-Dichlorobenzoyl)-2-methylpyridine (CAS No: 1187165-37-2) represents a fascinating compound with broad utility in pharmaceutical research and chemical synthesis. Its unique structural features make it a versatile intermediate for developing novel therapeutics, while its reactivity allows for diverse functionalization strategies. As scientific understanding continues to evolve, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry and synthetic organic chemistry.